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Introduction:

AKI603 is a potent and selective small molecule inhibitor of Aurora kinase A (AurA), a key
regulator of mitotic progression.[1][2][3] It has demonstrated significant anti-proliferative activity
in various cancer cell lines, particularly in leukemia and breast cancer.[1][2] Notably, AKI603
has been developed to overcome resistance to existing cancer therapies, such as the
resistance mediated by the BCR-ABL-T315I mutation in chronic myeloid leukemia (CML).[1][4]
[5][6] These application notes provide detailed protocols for the in vitro use of AKI603 in cancer
cell culture experiments to study its effects on cell proliferation, cell cycle, and relevant
signaling pathways.

Data Presentation

Table 1: IC50 Values of AKI603 in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (pM) Assay Method
Inflammatory Breast »
SUM149 2.04 Not Specified
Cancer
Triple-Negative Breast .
BT549 0.86 Not Specified
Cancer
Estrogen-Positive N
MCF-7 0.97 Not Specified
Breast Cancer
] Epirubicin-Resistant »
MCF-7-Epi 21.01 Not Specified
Breast Cancer
HER2-Positive Breast
Sk-br-3 0.73 Not Specified
Cancer
Triple-Negative Breast »
MDA-MB-231 3.49 Not Specified
Cancer
Triple-Negative Breast
MDA-MB-453 0.18 MTT Assay
Cancer
Triple-Negative Breast i
MDA-MB-453 0.19 Cell Counting
Cancer
Triple-Negative Breast
MDA-MB-468 0.15 MTT Assay
Cancer
Triple-Negative Breast .
MDA-MB-468 0.17 Cell Counting
Cancer
Acute Promyelocytic N -
NB4 ] Not Specified Not Specified
Leukemia
Chronic Myeloid N .
K562 ] Not Specified Not Specified
Leukemia
Jurkat Acute T-cell Leukemia  Not Specified Not Specified
Chronic Myeloid N -~
KBM5 ) Not Specified Not Specified
Leukemia
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Imatinib-Resistant N N
KBM5-T315I oML Not Specified Not Specified

Data compiled from multiple sources.[1][2]

Signaling Pathway

AKI603 functions by inhibiting Aurora kinase A (AurA), a serine/threonine kinase that plays a
critical role in cell division. AurA is involved in centrosome maturation, spindle assembly, and
cytokinesis. Overexpression of AurA is common in many cancers and is associated with poor
prognosis. AKI603's inhibition of AurA leads to cell cycle arrest, often resulting in polyploidy,
and can induce cellular senescence.[1][4][5]
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AKI603 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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